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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594

Application Note

Introduction

Dimethyl 4-hydroxyisophthalate is an aromatic compound with the chemical formula
C10H1005.[1] It is a derivative of isophthalic acid, featuring two methyl ester groups and a
hydroxyl group attached to the benzene ring. While primarily utilized as a monomer and a key
intermediate in the synthesis of various polymers and organic molecules, its potential as a
cross-linking agent is a topic of scientific interest. This document provides an overview of its
known applications and explores its theoretical potential as a cross-linking agent.

Physicochemical Properties

A summary of the key physicochemical properties of dimethyl 4-hydroxyisophthalate is
presented in the table below.
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Property Value Reference
CAS Number 5985-24-0 [1]
Molecular Formula C10H1005 [1]
Molecular Weight 210.18 g/mol [1]

White to Almost white powder
Appearance TCI

to crystal
Melting Point 95.01t0 99.0 °C TCI

- Insoluble in water. Soluble in
Solubility [2]
DMSO and Ethanol.

Current Applications as a Synthetic Intermediate

Dimethyl 4-hydroxyisophthalate is a valuable precursor in the synthesis of more complex
molecules.[2] Its trifunctional nature, possessing a hydroxyl group and two ester functionalities,
allows for a variety of chemical transformations. It is a recognized building block in organic
synthesis and is also identified as a methyl salicylate analogue.[3]

Theoretical Application as a Cross-linking Agent

While not a conventional application, the structure of dimethyl 4-hydroxyisophthalate
suggests a potential, albeit theoretical, role as a cross-linking agent. The presence of the
phenolic hydroxyl group and the two methyl ester groups allows for several potential cross-
linking chemistries.

Potential Cross-linking Mechanism
One hypothetical pathway for cross-linking could involve a two-step process:

o Polymerization: The ester groups of dimethyl 4-hydroxyisophthalate can undergo
transesterification reactions with diols to form polyester chains. The hydroxyl group on the
aromatic ring would remain as a pendant functional group on the polymer backbone.
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e Cross-linking: The pendant hydroxyl groups can then be utilized for a subsequent cross-
linking reaction. This could be achieved through various chemistries, such as reaction with
diisocyanates to form urethane linkages, or with diepoxides to form ether linkages, effectively
creating a three-dimensional polymer network.

Below is a diagram illustrating this hypothetical two-step process for forming a cross-linked
polymer network using dimethyl 4-hydroxyisophthalate as a key monomer.

Step 1: Polyester Formation

O [ )

Transesterification
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Caption: Hypothetical two-step cross-linking workflow.

Experimental Protocols
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As the use of dimethyl 4-hydroxyisophthalate as a primary cross-linking agent is not
established in the scientific literature, detailed and validated experimental protocols are not
available. The development of such protocols would require significant research to determine
optimal reaction conditions, including catalyst selection, temperature, reaction time, and the
choice of co-reactants and cross-linkers.

Conclusion

Dimethyl 4-hydroxyisophthalate is a well-characterized chemical compound primarily used
as a monomer or building block in the synthesis of polymers and other organic molecules.
While its chemical structure suggests a theoretical potential for use in creating cross-linked
polymer networks, there is currently no direct evidence or established application for its use as
a cross-linking agent. Further research would be necessary to explore and validate this
potential application. Professionals in drug development and research should consider this
compound for its established role as a versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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